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Compound of Interest

Compound Name: 2-Acetylthiazole-13C2

Cat. No.: B12372530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling procedures for 2-

Acetylthiazole-¹³C₂, a stable isotope-labeled compound. While this document focuses on the

¹³C₂ labeled variant, the safety and handling precautions are analogous to those for the

unlabeled 2-Acetylthiazole, as the presence of stable, non-radioactive isotopes does not alter

the chemical reactivity or toxicity of the molecule. This guide is intended to be a resource for

laboratory personnel to ensure safe handling and use in research and development settings.

Section 1: Chemical and Physical Properties
2-Acetylthiazole is a volatile organic compound with a distinct odor. Its physical and chemical

properties are crucial for understanding its behavior and for implementing appropriate safety

measures.
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Property Value Source

Molecular Formula C₅H₅NOS [1][2]

Molecular Weight 127.17 g/mol [1]

Appearance
Clear, colorless to pale yellow

liquid or solid
[1][3]

Odor
Popcorn, nutty, hazelnut,

cocoa, peanut-like
[1][3]

Melting Point 64.5 - 65.5 °C [1][4]

Boiling Point 89.0 - 91.0 °C @ 12.00 mm Hg [1]

Flash Point 78 °C / 172.4 °F [3][5]

Density 1.220 - 1.231 g/ml at 20°C [1][3]

Solubility

Insoluble in water; Soluble in

fats, oils, and most organic

solvents

[1][3]

Section 2: Hazard Identification and Safety
Precautions
2-Acetylthiazole is classified as a combustible liquid and is harmful if swallowed. It can also

cause skin and eye irritation.

GHS Hazard Statements
H227: Combustible liquid.[6]

H302: Harmful if swallowed.[6]

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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Precautionary Statements
P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[7]

P264: Wash hands and any exposed skin thoroughly after handling.[6][7]

P270: Do not eat, drink or smoke when using this product.[6][7]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[7]

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you

feel unwell. Rinse mouth.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]

P403 + P235: Store in a well-ventilated place. Keep cool.[7]

P501: Dispose of contents/container to an approved waste disposal plant.[7]

Toxicity Data Summary
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Endpoint Result Source

Genotoxicity Not genotoxic [8]

Skin Sensitization

Exposure is below the dermal

sensitization threshold (DST)

for non-reactive materials (900

μg/cm²)

[8]

Repeated Dose Toxicity

Insufficient data available.

Systemic exposure is below

the Threshold of Toxicological

Concern (TTC) for a Cramer

Class II material at current use

levels.

[8]

Reproductive Toxicity

Insufficient data available.

Systemic exposure is below

the TTC for a Cramer Class II

material at current use levels.

[8]

Section 3: Handling and Storage
Proper handling and storage are essential to minimize exposure and ensure the stability of 2-

Acetylthiazole-¹³C₂.

Handling
Work in a well-ventilated area, preferably under a chemical fume hood.[9]

Avoid contact with skin and eyes. Do not breathe vapors or mists.[5][9]

Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,

and chemical-resistant gloves.[5][9]

Wash hands thoroughly after handling.[5]

Take precautions against static discharge, as vapors may form explosive mixtures with air

upon intense heating.[7]
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Storage
Store in a tightly closed container in a cool, dry, and dark place.[3][5][9]

Keep away from heat, sources of ignition, and strong oxidizing agents.[5][9]

The quality should be checked if stored for more than 12 months.[3]

Section 4: Experimental Protocol for Safe Handling
The following is a general protocol for handling 2-Acetylthiazole-¹³C₂ in a laboratory setting.

This should be adapted to specific experimental needs and institutional safety guidelines.

Objective: To safely weigh and dissolve a specific amount of 2-Acetylthiazole-¹³C₂ for use in an

experiment.

Materials:

2-Acetylthiazole-¹³C₂

Analytical balance

Spatula

Weighing paper or boat

Appropriate solvent

Volumetric flask

Personal Protective Equipment (lab coat, safety goggles, chemical-resistant gloves)

Chemical fume hood

Procedure:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.
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Don all required PPE.

Gather all necessary materials and place them inside the fume hood.

Weighing:

Tare the analytical balance with the weighing paper or boat.

Carefully transfer the desired amount of 2-Acetylthiazole-¹³C₂ onto the weighing paper

using a clean spatula.

Record the exact weight.

Dissolution:

Carefully transfer the weighed compound into the volumetric flask.

Add a small amount of the chosen solvent to the weighing paper to rinse any remaining

compound into the flask.

Add solvent to the flask, filling to approximately half the final volume.

Swirl the flask gently to dissolve the compound.

Once dissolved, add solvent to the calibration mark on the neck of the flask.

Cap the flask and invert several times to ensure a homogenous solution.

Cleanup:

Clean the spatula and any other contaminated equipment with an appropriate solvent in

the fume hood.

Dispose of the weighing paper and any other contaminated disposable materials in the

designated chemical waste container.

Wipe down the work area within the fume hood.

Post-Handling:
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Remove gloves and lab coat before leaving the laboratory.

Wash hands thoroughly with soap and water.

Section 5: Emergency Procedures
First-Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get

medical attention.[5]

In Case of Skin Contact: Immediately flush skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops or persists.[5]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Get medical attention.[5]

If Swallowed: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls

of milk or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[5]

Specific Hazards: Combustible liquid. Vapors are heavier than air and may spread along

floors, forming explosive mixtures with air on intense heating.[7] Containers may explode

when heated.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5]

Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[7]

Methods for Cleaning Up: Absorb the spill with inert material (e.g., dry sand or earth) and

place it in a chemical waste container.[5] Clean the affected area with an appropriate solvent.

Section 6: Visualized Workflows
Hazard Identification and Response Workflowdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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